3-Ethyl-1,1-dimethylthiourea

• CAS RN: 15361-86-1
• Molecular Formula: C5H12N2S
• Molecular Weight: 132.23 g/mol
• IUPAC Name: 3-ethyl-1,1-dimethylthiourea
• InChI: InChI=1S/C5H12N2S/c1-4-6-5(8)7(2)3/h4H2,1-3H3,(H,6,8)
• InChI Key: VKFXRBZSVGYYSA-UHFFFAOYSA-N
• Isomeric SMILES: CCN=C(N(C)C)S
• SMILES: CCNC(=S)N(C)C

Description

3-Ethyl-1,1-dimethylthiourea (EDTU) is a chemical compound that is widely used in scientific research. It is a thiourea derivative that has been found to exhibit a range of biological and chemical properties. EDTU has been studied extensively for its potential use in various fields of research, including biochemistry, pharmacology, and environmental science. In

Scientific Research Applications

3-Ethyl-1,1-dimethylthiourea has been used in various scientific research applications. It has been studied for its potential use as an antioxidant, anticancer agent, and antimicrobial agent. 3-Ethyl-1,1-dimethylthiourea has also been used in the study of enzyme kinetics and in the determination of metal ions in biological samples.

Mechanism Of Action

The mechanism of action of 3-Ethyl-1,1-dimethylthiourea is not fully understood. However, it is believed to act as a free radical scavenger and to inhibit the production of reactive oxygen species. 3-Ethyl-1,1-dimethylthiourea has also been found to inhibit the activity of certain enzymes, including catalase and superoxide dismutase.

Biochemical And Physiological Effects

3-Ethyl-1,1-dimethylthiourea has been found to exhibit a range of biochemical and physiological effects. It has been shown to protect against oxidative stress and to have anti-inflammatory properties. 3-Ethyl-1,1-dimethylthiourea has also been found to induce apoptosis in cancer cells and to exhibit antibacterial activity.

Advantages And Limitations For Lab Experiments

3-Ethyl-1,1-dimethylthiourea has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize. 3-Ethyl-1,1-dimethylthiourea is also stable and can be stored for extended periods of time. However, 3-Ethyl-1,1-dimethylthiourea has some limitations. It has been found to be toxic to certain cell types and can interfere with certain assays.

Future Directions

There are several future directions for research involving 3-Ethyl-1,1-dimethylthiourea. One area of interest is the development of 3-Ethyl-1,1-dimethylthiourea as a potential therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Another area of interest is the use of 3-Ethyl-1,1-dimethylthiourea in environmental science, particularly in the removal of heavy metals from contaminated soils and water. Additionally, further research is needed to fully understand the mechanism of action of 3-Ethyl-1,1-dimethylthiourea and to explore its potential use in various fields of research.

Synthesis Methods

The synthesis of 3-Ethyl-1,1-dimethylthiourea involves the reaction of ethyl isothiocyanate with dimethylamine in the presence of a catalyst. The reaction produces 3-Ethyl-1,1-dimethylthiourea as a white crystalline powder. The purity of the compound can be increased through recrystallization in ethanol.